Cas no 1259996-51-4 (2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid
• CAS No: 1259996-51-4
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5802456
• PubChem ID: 64146464
• Update Time: 2025-07-04

2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Boc-3,4-Dimethy-DL-Phenylalanine
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3,4-dimethylphenyl)propanoic acid
• 2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid
• 1259996-51-4
• SCHEMBL17933020
• 2-((tert-Butoxycarbonyl)amino)-3-(3,4-dimethylphenyl)propanoic acid
• EN300-1071257
• AKOS013464750

• Inchi： 1S/C16H23NO4/c1-10-6-7-12(8-11(10)2)9-13(14(18)19)17-15(20)21-16(3,4)5/h6-8,13H,9H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key： ZVFICTJHWOBARK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC1=CC=C(C)C(C)=C1)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 456.8±45.0 °C(Predicted)
• pka: 3.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid (CAS No. 1259996-51-4)

2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid, identified by the CAS number 1259996-51-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino acid derivatives, characterized by its structural complexity and functional versatility. The presence of a tert-butoxycarbonyl (Boc) group and a 3,4-dimethylphenyl substituent makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The Boc group in this compound serves as a protective group for amino functions, which is a common strategy in peptide synthesis and drug development. This protection allows for selective modification of other functional groups without affecting the amino group, facilitating controlled reactions and improving synthetic efficiency. The 3,4-dimethylphenyl moiety introduces steric hindrance and electronic properties that can influence the reactivity and binding affinity of the molecule, making it a useful scaffold for designing bioactive compounds.

Recent advancements in medicinal chemistry have highlighted the importance of amino acid derivatives in drug discovery. These compounds often exhibit favorable pharmacokinetic properties and can be tailored to target specific biological pathways. For instance, studies have shown that modifications at the side chain of amino acids can significantly alter the potency and selectivity of enzyme inhibitors or receptor ligands. The structural features of 2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid make it a promising candidate for further exploration in this context.

In addition to its role as a building block in peptide synthesis, this compound has been investigated for its potential applications in material science. The combination of aromatic rings and functional groups can lead to materials with unique properties, such as enhanced stability or specific interactions with biological systems. Research is ongoing to explore how variations in the 3,4-dimethylphenyl substituent can influence the material's characteristics, opening up possibilities for applications in coatings, adhesives, or even biodegradable polymers.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid involves multi-step organic reactions, typically starting from commercially available precursors. Key steps include the introduction of the Boc protecting group followed by functionalization at the propionic acid moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, can be employed to achieve high yields and purity. These methods align with current trends in green chemistry, emphasizing sustainable and efficient synthetic pathways.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The Boc-protected amino group allows for subsequent deprotection under mild acidic conditions, enabling easy access to free amino acids or further derivatization. This flexibility is crucial for designing molecules with optimized pharmacological profiles. For example, researchers have utilized similar scaffolds to develop inhibitors targeting enzymes involved in metabolic disorders or inflammatory diseases.

The 3,4-dimethylphenyl group not only contributes to steric bulk but also influences electronic distribution through hyperconjugation and resonance effects. These electronic properties can modulate interactions with biological targets, such as enzymes or receptors. Computational studies have shown that subtle changes in this substituent can lead to significant differences in binding affinity and selectivity. This underscores the importance of structural optimization in drug design and highlights why compounds like 2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid are extensively studied.

Recent publications have demonstrated innovative uses of this compound in fragment-based drug design (FBDD). FBDD relies on identifying small molecules with high affinity for biological targets through high-throughput screening assays. The structural motifs present in 2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid make it an excellent starting point for generating libraries of diverse fragments that can be further modified to improve potency and selectivity.

Another emerging application is in the field of polymer chemistry. The combination of aromatic rings and polar functional groups can lead to polymers with tailored properties such as biodegradability or biocompatibility. Researchers are exploring how incorporating derivatives of this compound into polymer backbones can enhance material performance for biomedical applications like drug delivery systems or tissue engineering scaffolds.

The chemical stability of 2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid under various conditions has also been thoroughly investigated. Studies have shown that it remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is crucial for optimizing synthetic routes and ensuring consistent quality during pharmaceutical manufacturing processes.

In conclusion,2-{(tert-butoxy)carbonylamino}-3-(3,4-dimethylphenyl)propanoic acid (CAS No. 1259996-51-4) represents a versatile intermediate with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies and applications，this compound is poised to play an increasingly significant role in advancing chemical biology and drug discovery efforts worldwide.